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Compound Name: Pyrazine-2-carbonyl chloride
CAS No.: 19847-10-0
Cat. No.: B1360121
Get Quote
. J

An In-depth Technical Guide to the Safe Handling of Pyrazine-2-carbonyl chloride

This guide provides an in-depth analysis of the safety, handling, and emergency protocols for
pyrazine-2-carbonyl chloride (CAS No. 19847-10-0). It is intended for researchers, scientists,
and drug development professionals who utilize this reactive intermediate in their work. The
information synthesized herein is derived from authoritative safety data sheets (SDS) to ensure
technical accuracy and promote a culture of safety in the laboratory.

Introduction and Chemical Profile

Pyrazine-2-carbonyl chloride is a heterocyclic compound widely used as a building block in
organic synthesis, particularly in the development of pharmaceutical agents.[1] Its utility stems
from the reactive acyl chloride group, which allows for the facile formation of amides, esters,
and other derivatives. For instance, it is a key intermediate in the synthesis of impurities for
bortezomib, a proteasome inhibitor used in cancer therapy.[1] However, this high reactivity is
also the source of its significant hazards. Understanding its chemical properties is paramount to
its safe handling.
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Identifier Information

Chemical Name Pyrazine-2-carbonyl chloride

Synonyms 2-Pyrazinecarbonyl chloride, Pyrazinoyl chloride
CAS Number 19847-10-0

Molecular Formula CsHsCIN20

Molecular Weight 142.54 g/mol

Purple to dark purple powder and/or lumpy
Appearance
powder[2]

Hazard Analysis and Classification

Pyrazine-2-carbonyl chloride is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[3] The primary danger is its corrosive nature
and its violent reactivity with water.

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage.
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.

Water Reactivit Reacts violently with water,
ater Reactivi -
Y liberating toxic gas.[3][4]

Signal Word: Danger[4]

The compound causes severe burns to all routes of exposure.[3] Ingestion is particularly
dangerous, as it can cause severe swelling, damage to delicate tissues, and potential
perforation of the stomach or esophagus.[4][5] A critical, and potentially fatal, hazard is its
reaction with water or moisture, which violently liberates toxic and corrosive hydrogen chloride
gas.[3][4]
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Experimental Protocol: Safe Handling and Storage

Adherence to a strict handling protocol is non-negotiable. The causality behind these steps is
the mitigation of exposure to a corrosive solid and the prevention of its violent reaction with
atmospheric moisture.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a full-face shield. The risk of severe,
irreversible eye damage necessitates this dual layer of protection.[4]

» Skin Protection: Wear impervious gloves (e.g., nitrile) and a flame-retardant lab coat. Ensure
gloves are inspected before use and remove contaminated clothing immediately.[4][6]

o Respiratory Protection: All handling of the solid must be done in a certified chemical fume
hood or glovebox to prevent inhalation of dust particles.[5] Do not breathe dust or vapors.[3]

Handling Procedure

o Preparation: Ensure the designated handling area (fume hood or glovebox) is clean, dry, and
free of incompatible materials. Have spill cleanup materials and an appropriate fire
extinguisher readily available.

 Inert Atmosphere: Handle the compound under an inert atmosphere, such as argon or
nitrogen.[4][5] This is crucial to prevent reaction with moisture in the air, which would release
HCI gas and degrade the compound.

e Weighing and Transfer: Use spark-proof tools and equipment. When weighing, do so rapidly
in a tared, sealed container to minimize air exposure.

e Reaction Setup: If adding to a reaction, ensure the solvent is dry and the reaction vessel is
under an inert atmosphere. Add the solid in portions to control the reaction rate and any
potential exotherms.

e Post-Handling: Thoroughly decontaminate all equipment and the work area. Wash hands
and any exposed skin thoroughly after handling.[4]

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/pyrazine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50418~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:51:04~~Pyrazine-2-carbonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAH5041803&productDescription=PYRAZINE-2-CRBNYL+CHLORIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50418~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:51:04~~Pyrazine-2-carbonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage Requirements

Store the container tightly closed in a corrosives area that is dry, cool, and well-ventilated.[5]
The material is moisture-sensitive and should be stored under an inert atmosphere.[3][5] Keep
it segregated from the incompatible materials listed below. The storage area should be locked.

[4]

Incompatible Materials Reason for Incompatibility

Violent reaction, liberates toxic hydrogen
chloride gas.[4][5]

Water

Strong Oxidizing Agents Can cause a violent reaction.[3]

Can cause decomposition or violent reactions.

Strong Acids / Strong Bases 3]

Reacts exothermically, similar to reactions with
bases.[3]

Amines

Visualization of Safe Handling Workflow
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Start: Prepare to Handle
Pyrazine-2-carbonyl chloride

:

Step 1: Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

'

Step 2: Work in Certified Fume Hood
or Glovebox

Step 3: Handle Under

Inert Atmosphere (Argon/N2)

Step 4: Weigh and Transfer
Using Dry, Sealed Containers

Step 5: Decontaminate Workspace
and Equipment

Step 6: Store Properly
(Sealed, Inert, Cool, Dry, Locked)

@rocedure Co@

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Pyrazine-2-carbonyl chloride.
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Emergency and First-Aid Protocols

In any exposure event, immediate action is critical. Call a poison center or doctor immediately.

[4]

Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
comfortable for breathing. If breathing is difficult,

Inhalation give oxygen. If not breathing, give artificial
respiration. Immediate medical attention is
required.[4][5]

Take off immediately all contaminated clothing.
Rinse the skin with large amounts of water or

Skin Contact shower for at least 15 minutes. Immediate
medical attention is required. Wash

contaminated clothing before reuse.[3][4]

Immediately rinse cautiously with plenty of water
for at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Immediate medical

attention is required.[3][4]

Rinse mouth. Do NOT induce vomiting, as this
Ingestion can cause perforation of the esophagus. Call a

physician immediately.[4][5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO3), dry chemical powder, or chemical
foam.[5]

e Unsuitable Extinguishing Media:DO NOT USE WATER.[5] Contact with water will produce
toxic and corrosive hydrogen chloride gas and may spread contamination.[4]

» Specific Hazards: Thermal decomposition can release hazardous gases, including nitrogen
oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO3), chlorine, and hydrogen chloride

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50418~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:51:04~~Pyrazine-2-carbonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAH5041803&productDescription=PYRAZINE-2-CRBNYL+CHLORIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5041803&productDescription=PYRAZINE-2-CRBNYL+CHLORIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50418~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:51:04~~Pyrazine-2-carbonyl%20chloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50418~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:51:04~~Pyrazine-2-carbonyl%20chloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50418~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:51:04~~Pyrazine-2-carbonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=CC03402DA&productDescription=2-PYRAZINECARBONYL+CHLOR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

gas.[3][4]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other
positive pressure mode.[4]

Accidental Release (Spill) Protocol

o Evacuate: Immediately evacuate personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated, but do not use systems that could spread dust.
o Protect: Wear a protective suit and SCBA before entering the spill area.[3]

e Contain: Do not allow water to come into contact with the spilled material.[5]

e Clean-up: Carefully sweep up the solid material, avoiding dust generation. Shovel the
material into a suitable, dry, labeled container for disposal.[3][5]

o Decontaminate: Clean the spill area thoroughly.

» Dispose: Dispose of the waste material at an approved waste disposal plant, following all
local, regional, and national regulations.[4]

Visualization of Spill Response Workflow
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Spill Detected

Step 1. Evacuate Area
& Ensure Ventilation

l

Step 2: Don Full Protective Suit
and SCBA

Step 3: PREVENT WATER CONTACT
AT ALL COSTS

Step 4: Sweep Solid into
Dry, Labeled Container

Step 5: Arrange for Hazardous
Waste Disposal

Step 6: Decontaminate Spill Area
& Equipment

Report Incident

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Spill of Pyrazine-2-carbonyl chloride.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1360121/docs?utm_src=pdf-body-img#pyrazine-2-carbonyl-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1360121/docs?utm_src=pdf-body#pyrazine-2-carbonyl-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Toxicological and Ecotoxicological Profile

The toxicological properties of pyrazine-2-carbonyl chloride have not been fully investigated.
[4][5] However, its corrosive nature is the most significant known toxicological effect. There is
no available data on carcinogenicity, mutagenicity, or reproductive toxicity. Similarly, ecotoxicity
data is not available, but the compound should not be emptied into drains to prevent
environmental contamination.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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